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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl alcohol

Cat. No.: B150960 Get Quote

Technical Guide: Physicochemical Properties of
2,3-Dichlorobenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2,3-
Dichlorobenzyl alcohol, with a specific focus on its melting point. Information on its boiling

point is also addressed. This document includes experimental methodologies for the

determination of these properties and visual workflows to aid in laboratory synthesis and

analysis.

Core Physical Properties
2,3-Dichlorobenzyl alcohol is a solid at room temperature, appearing as a white to almost

white powder or crystalline substance. It is recognized for its use as a synthetic intermediate

and as a mild antiseptic.

Data Presentation: Physical Constants
The following table summarizes the key physical properties of 2,3-Dichlorobenzyl alcohol.
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Physical Property Value Source(s)

Melting Point 85-88 °C [1]

87 °C [2]

84.0 to 87.0 °C [3]

Boiling Point Not available

Molecular Formula C₇H₆Cl₂O

Molecular Weight 177.03 g/mol

Appearance
White to almost white

powder/crystal
[3]

Note on Boiling Point: A definitive boiling point for 2,3-Dichlorobenzyl alcohol at standard

pressure is not readily found in the scientific literature. This may indicate that the compound is

susceptible to decomposition at elevated temperatures before its boiling point is reached.

Experimental Protocols
Determination of Melting Point
The melting point of a solid organic compound is a critical physical property used for

identification and purity assessment. A pure crystalline solid typically exhibits a sharp melting

point over a narrow range (0.5-1.0°C). Impurities tend to lower and broaden the melting point

range. The capillary method is a standard and widely accepted technique for accurate melting

point determination.

Principle: A small, finely powdered sample of the organic solid is packed into a thin-walled

capillary tube, which is then heated in a controlled manner. The temperatures at which the

substance begins to liquefy and at which it becomes completely liquid are recorded as the

melting point range.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer (calibrated)

2,3-Dichlorobenzyl alcohol sample

Mortar and pestle (optional, for grinding crystals)

Spatula

Procedure:

Sample Preparation:

Place a small amount of 2,3-Dichlorobenzyl alcohol on a clean, dry surface.

If the sample consists of large crystals, gently grind it to a fine powder using a mortar and

pestle.

Tap the open end of a capillary tube into the powdered sample to introduce a small

amount of the compound.

Invert the capillary tube and tap the sealed end gently on a hard surface to pack the

sample tightly into the bottom. The packed sample should be approximately 1-2 mm in

height.

Apparatus Setup (using a digital melting point apparatus):

Insert the capillary tube containing the sample into the designated slot in the heating block

of the apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the block.

Melting Point Measurement:

For an unknown compound, a rapid preliminary heating can be performed to determine an

approximate melting range.
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For a more precise measurement, start heating at a slow and steady rate, approximately

2°C per minute, when the temperature is about 15-20°C below the expected melting point.

Carefully observe the sample through the magnifying lens.

Record the temperature (T1) at which the first drop of liquid appears.

Continue heating at the same slow rate and record the temperature (T2) at which the last

solid crystal melts completely.

The melting point is reported as the range T1-T2.

Post-Measurement:

Allow the apparatus to cool before performing subsequent measurements.

Use a fresh capillary tube and sample for each determination to ensure accuracy.

Visualized Workflows
Synthesis of 2,3-Dichlorobenzyl Alcohol
The following diagram illustrates a common laboratory synthesis route for 2,3-Dichlorobenzyl
alcohol from 2,3-Dichlorobenzaldehyde via reduction.
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Preparation and Reaction

Workup and Isolation

Dissolve 2,3-Dichlorobenzaldehyde
in Methanol

Cool solution to 0°C

Slowly add Sodium Borohydride solution
to the aldehyde solution over 1 hour

Prepare solution of Sodium Borohydride
in 0.2N NaOH

Stir reaction mixture at
room temperature for 2 hours

Quench reaction by pouring
into water

Adjust pH to 6 with
Glacial Acetic Acid

Precipitation of white solid

Collect solid by filtration

2,3-Dichlorobenzyl Alcohol
(White Solid)

Click to download full resolution via product page

Synthesis of 2,3-Dichlorobenzyl Alcohol
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Melting Point Determination Workflow
This diagram outlines the logical steps involved in the experimental determination of a melting

point using the capillary method.
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Start

Prepare finely powdered sample

Pack sample into capillary tube
(1-2 mm height)

Insert capillary into
melting point apparatus

Heat slowly (2°C/min)
near expected melting point

Observe sample through lens

Record T1:
First liquid appears

Record T2:
All solid melts

Report melting point as T1-T2

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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